Cas no 2227739-60-6 ((2R)-1-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-2-amine)

• Product Name: (2R)-1-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-2-amine
• CAS No: 2227739-60-6
• MF: C₇H₁₄N₄
• MW: 154.212860584259
• CID: 6292546
• PubChem ID: 94552952
• Update Time: 2025-05-24

(2R)-1-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-2-amine
• EN300-1779031
• 2227739-60-6

• Inchi： 1S/C7H14N4/c1-3-11-7(4-6(2)8)9-5-10-11/h5-6H,3-4,8H2,1-2H3/t6-/m1/s1
• InChI Key： ZRTQRPZEYQBADQ-ZCFIWIBFSA-N
• SMILES： N1(CC)C(C[C@@H](C)N)=NC=N1

Computed Properties

• Exact Mass: 154.121846464g/mol
• Monoisotopic Mass: 154.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 56.7Ų

Additional information on (2R)-1-(1-ethyl-1H-1,2,4-triazol-5-yl)propan-2-amine

Compound CAS No. 2227739-60-6: (2R)-1-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)Propan-2-Amine

In the realm of organic chemistry, the compound (2R)-1-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)Propan-2-Amine with CAS No. 2227739-60-6 has garnered significant attention due to its unique structural properties and potential applications in various fields. This compound belongs to the class of amines and features a chiral center at the propanamine moiety, which is a critical factor in determining its stereochemical behavior and biological activity.

The molecular structure of (2R)-1-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)Propan-2-Amine consists of a triazole ring fused with an ethyl group and a propanamine backbone. The triazole ring is a heterocyclic aromatic compound known for its stability and versatility in chemical reactions. The presence of the ethyl group enhances the compound's lipophilicity, making it suitable for applications that require interaction with lipid-rich environments.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its chiral nature makes it an ideal candidate for enantioselective synthesis, which is crucial in pharmaceuticals where stereochemistry plays a pivotal role in determining efficacy and safety. Researchers have explored its use as a building block in constructing complex molecules with specific pharmacological profiles.

In terms of synthesis, (2R)-1-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)Propan-2-Amine can be prepared through various methods, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway depends on the desired stereochemistry and scalability of the process. Advanced techniques such as asymmetric catalysis have been employed to achieve high enantiomeric excess, ensuring the production of pure enantiomers for downstream applications.

The compound's applications extend beyond pharmaceuticals. It has shown promise in agrochemicals and materials science due to its ability to act as a versatile intermediate. In agrochemicals, it can serve as a precursor for bioactive compounds with pest control properties. In materials science, its structural rigidity and functional groups make it a candidate for designing advanced materials with tailored properties.

From an environmental perspective, understanding the fate and transport of (2R)-1-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)Propan-2-Amine is crucial for assessing its potential impact on ecosystems. Studies have focused on its biodegradation pathways and toxicity profiles to ensure sustainable use and minimize ecological risks.

In conclusion, (2R)-1-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)Propan-2-Amine (CAS No. 2227739